Cas no 1261938-19-5 (4-(4-Acetylphenyl)-2-chlorobenzoic acid)

• Product Name: 4-(4-Acetylphenyl)-2-chlorobenzoic acid
• CAS No: 1261938-19-5
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• MDL: MFCD18320140
• CID: 1086086
• PubChem ID: 53226052
• Update Time: 2025-05-24

4-(4-Acetylphenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Acetyl-3-chloro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-acetylphenyl)-2-chlorobenzoic acid
• AKOS022184962
• 4'-Acetyl-3-chloro[1,1'-biphenyl]-4-carboxylic acid
• 4'-Acetyl-3-chloro-[1,1'-biphenyl]-4-carboxylicacid
• 1261938-19-5
• BS-20247
• DTXSID10689784
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-acetyl-3-chloro-
• MFCD18320140
• SCHEMBL2560422
• 4-(4-Acetylphenyl)-2-chlorobenzoic acid

• MDL： MFCD18320140
• Inchi： 1S/C15H11ClO3/c1-9(17)10-2-4-11(5-3-10)12-6-7-13(15(18)19)14(16)8-12/h2-8H,1H3,(H,18,19)
• InChI Key： UETBZAAXXXTMFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 274.04000
• Monoisotopic Mass: 274.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.90780

Additional information on 4-(4-Acetylphenyl)-2-chlorobenzoic acid

4-(4-Acetylphenyl)-2-chlorobenzoic Acid: A Comprehensive Overview

4-(4-Acetylphenyl)-2-chlorobenzoic acid (CAS No. 1261938-19-5) is a versatile organic compound with a unique structure that combines aromatic and carboxylic acid functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoic acid moiety substituted with a 4-acetylphenyl group at the para position and a chlorine atom at the meta position, making it a valuable building block for various chemical transformations.

The synthesis of 4-(4-Acetylphenyl)-2-chlorobenzoic acid involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the biaryl structure of this compound.

One of the most promising applications of 4-(4-Acetylphenyl)-2-chlorobenzoic acid lies in its role as an intermediate in drug discovery. The compound's ability to undergo various functional group transformations makes it ideal for modifying pharmacokinetic properties in medicinal chemistry. Recent studies have highlighted its potential as a lead compound for developing anti-inflammatory and anticancer agents. For example, derivatives of this compound have shown selective inhibition against certain oncogenic pathways, suggesting its utility in targeted therapies.

In the field of agrochemicals, 4-(4-Acetylphenyl)-2-chlorobenzoic acid has been investigated for its pesticidal properties. Its structural features allow for the design of compounds with enhanced bioactivity against agricultural pests while maintaining low toxicity to non-target organisms. Researchers have reported that certain analogs exhibit potent activity against insects and pathogens, making them strong candidates for sustainable pest management solutions.

The physical and chemical properties of 4-(4-Acetylphenyl)-2-chlorobenzoic acid are well-documented, with studies focusing on its solubility, stability, and reactivity under various conditions. Recent computational chemistry studies have provided deeper insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and applications.

In conclusion, 4-(4-Acetylphenyl)-2-chlorobenzoic acid (CAS No. 1261938-19-5) is a multifaceted compound with a wide range of applications across different industries. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation in drug discovery, agrochemical development, and materials science. As research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.